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For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography
with Ultraviolet detection (HPLC-UV) method for the quantitative analysis of dioxybenzone in
cosmetic formulations. The described protocol offers a clear and reproducible methodology for
sample preparation, chromatographic separation, and data analysis. All quantitative data and
validation parameters are summarized for easy reference.

Introduction

Dioxybenzone (benzophenone-8) is an organic compound used as a sunscreen agent to
absorb UVB and short-wave UVA radiation.[1][2] Accurate quantification of dioxybenzone in
cosmetic and pharmaceutical products is crucial for quality control and to ensure compliance
with regulatory limits. High-Performance Liquid Chromatography (HPLC) is a widely used
technique for the analysis of UV filters in cosmetic products due to its high resolution,
sensitivity, and accuracy.[3] This document provides a detailed protocol for the quantification of
dioxybenzone using an isocratic HPLC-UV system.
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Chemical Name

Dioxybenzone (Benzophenone-8)

Molecular Formula C14H1204
Molecular Weight 244.24 g/mol

] Peak absorption at approximately 288 nm and
UV Absorption

352 nm.[4]

Experimental Protocol

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a UV detector is suitable for this analysis. The

following parameters have been optimized for the separation and quantification of

dioxybenzone.

Parameter

Specification

HPLC System

Agilent 1260 Infinity 1l or equivalent

C18 reverse-phase column (e.g., 4.6 x 150 mm,

Column
5 um particle size)
Mobile Phase Acetonitrile and 0.1% Formic Acid in Water (v/v)
Elution Mode Isocratic or Gradient
Flow Rate 1.0 mL/min
Injection Volume 10 pL
Column Temperature 30°C
UV Detection Wavelength 288 nm

Reagents and Materials

o Dioxybenzone analytical standard (=98.0% purity)

o Acetonitrile (HPLC grade)
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Methanol (HPLC grade)

Formic acid (ACS reagent grade)

Deionized water (18.2 MQ-cm)

0.45 pum syringe filters

Preparation of Standard Solutions

e Stock Standard Solution (1000 ug/mL): Accurately weigh 100 mg of dioxybenzone reference
standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with
methanol.

o Working Standard Solutions: Prepare a series of working standard solutions by appropriate
serial dilutions of the stock solution with the mobile phase to achieve concentrations ranging
from 1 pg/mL to 50 pg/mL.

Sample Preparation

o Accurately weigh approximately 1.0 g of the cosmetic cream or lotion into a 50 mL volumetric
flask.

e Add approximately 30 mL of methanol and sonicate for 15 minutes to disperse the sample
and extract the dioxybenzone.

 Allow the solution to cool to room temperature and then dilute to the mark with methanol.
o Centrifuge an aliquot of the solution at 4000 rpm for 10 minutes.
« Filter the supernatant through a 0.45 um syringe filter into an HPLC vial.

« If necessary, further dilute the filtered sample with the mobile phase to bring the
concentration of dioxybenzone within the calibration range.

Method Validation

The analytical method was validated according to the International Council for Harmonisation
(ICH) guidelines, evaluating specificity, linearity, accuracy, precision, limit of detection (LOD),
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and limit of quantification (LOQ).

Quantitative Data Summary

Validation Parameter Result
Linearity (Concentration Range) 1-50 pg/mL
Correlation Coefficient (r?) >0.999
Accuracy (% Recovery) 98.0% - 102.0%
Precision (% RSD) <2.0%

Limit of Detection (LOD) 0.1 pg/mL

Limit of Quantification (LOQ) 0.3 pg/mL

Experimental Workflow and Diagrams

The following diagrams illustrate the key workflows for this analytical method.

Sample and Standard Preparation

‘ HPLC Analysis

1 | inject into HPLC ‘—»‘ Separation on C18 Column ‘—»‘ UV Detection at 288 nm }»
‘Welgh Dioxybenzone Standard ‘—»‘ Prepare Stock Solution ‘;»‘ Prepare Working Standards| L P

;
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‘ Generate Calibration Curve H Quantify Dioxybenzone in Sample

Click to download full resolution via product page

Caption: Experimental workflow from sample preparation to data analysis.
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Caption: Logical workflow for the validation of the HPLC method.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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